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Compound Name: Bcl-2-IN-4
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Bcl-2-IN-4 is a potent and selective inhibitor of the B-cell ymphoma 2 (Bcl-2) protein.[1] As a
key regulator of the intrinsic apoptotic pathway, Bcl-2 is a validated therapeutic target in various
malignancies.[2][3] Overexpression of Bcl-2 allows cancer cells to evade apoptosis,
contributing to tumor progression and resistance to therapy.[3] Bcl-2-IN-4 demonstrates high
affinity for Bcl-2 and significant selectivity over other Bcl-2 family members, such as Bcl-xL,
making it a valuable tool for investigating the role of Bcl-2 in cancer biology and a potential
candidate for further drug development.[1] This document provides a comprehensive technical
overview of Bcl-2-IN-4, including its biochemical properties, mechanism of action, and relevant
experimental protocols.

Physicochemical and Biological Properties

Bcl-2-IN-4 is an orally active small molecule.[1] Its fundamental properties are summarized in
the table below.

Property Value Reference
CAS Number 2703134-40-9 [1]
Molecular Formula C46H50CIN90O7S [1]
Molecular Weight 908.46 g/mol [1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12416400?utm_src=pdf-interest
https://www.benchchem.com/product/b12416400?utm_src=pdf-body
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2022.985363/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC2930981/
https://www.researchgate.net/figure/Intrinsic-apoptosis-signaling-pathwayA-Schematic-diagram-of-the-intrinsic-or_fig1_251233396
https://www.researchgate.net/figure/Intrinsic-apoptosis-signaling-pathwayA-Schematic-diagram-of-the-intrinsic-or_fig1_251233396
https://www.benchchem.com/product/b12416400?utm_src=pdf-body
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2022.985363/full
https://www.benchchem.com/product/b12416400?utm_src=pdf-body
https://www.benchchem.com/product/b12416400?utm_src=pdf-body
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2022.985363/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2022.985363/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2022.985363/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2022.985363/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Quantitative Biological Data

The inhibitory activity of Bcl-2-IN-4 has been characterized through various in vitro assays. The
following table summarizes the key quantitative data available for this inhibitor.

Assay Type Target/Cell Line IC50 Value Reference
Biochemical Assay Bcl-2 1.5nM [1]
Biochemical Assay Bcl-xL 411 nM [1]

Cell Proliferation
RS4;11 2.7 nM [1]
Assay

Note: The >200-fold selectivity for Bcl-2 over Bcl-xL highlights the specificity of this inhibitor.[1]

Mechanism of Action and Signaling Pathway

Bcl-2-IN-4 exerts its pro-apoptotic effect by selectively binding to the BH3-binding groove of the
Bcl-2 protein. This action inhibits the sequestration of pro-apoptotic proteins like Bim, Bak, and
Bax by Bcl-2.[2][3] The released pro-apoptotic proteins can then oligomerize at the
mitochondrial outer membrane, leading to mitochondrial outer membrane permeabilization
(MOMP), the release of cytochrome ¢, and subsequent activation of the caspase cascade,
ultimately resulting in apoptosis.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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